Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)amide
Overview
Description
Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)amide, also known as Tetradecyltrihexylphosphonium bis(trifluoromethylsulfonyl)amide, is an ionic liquid . It is generally used in biosensors, electrodeposition, and synthetic chemistry applications . The molecular formula is C34H68F6NO4PS2 and it has a molecular weight of 764.00 .
Molecular Structure Analysis
The molecular structure of Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)amide consists of a phosphonium cation and a bis(trifluoromethylsulfonyl)amide anion . The phosphonium cation is formed by the bonding of a phosphorus atom with four alkyl groups, three of which are hexyl groups and one is a tetradecyl group . The bis(trifluoromethylsulfonyl)amide anion is formed by a nitrogen atom bonded to two sulfonyl groups, each of which is further bonded to a trifluoromethyl group .Physical And Chemical Properties Analysis
Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)amide is a viscous liquid at room temperature . It has a density of 1.07 g/mL at 20 °C . The boiling point is greater than 270° C at 760 mmHg .Scientific Research Applications
Catalyst for Organic Synthesis
This compound serves as an efficient catalyst for the synthesis of diverse organic compounds, including amides and esters .
Electrolyte in Batteries and Supercapacitors
Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)amide can be used as an electrolyte in batteries and supercapacitors . Its ionic nature allows it to conduct electricity, making it suitable for use in these devices .
Extraction Agent
This compound has potential applications as an extraction agent in the recovery of metal ions and organic compounds . Its unique chemical properties allow it to selectively bind and remove certain substances from a mixture .
Biosensor Applications
The compound is used in the synthesis of amino acid ionic liquid functionalized graphene (AAIL-GR), which is applicable as a biosensor . This allows for the detection and quantification of biological substances .
Investigation of Interactions with Fluorinated Alkanes
Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)amide is used in the investigation of interactions between ionic liquids and fluorinated alkanes . This research can provide insights into the behavior of these substances and their potential applications .
Synthesis of Nanocrystalline TiO2
This compound can be used in the synthesis of pure rutile and anatase phases of nanocrystalline TiO2 . These materials have applications in areas such as photocatalysis and solar cells .
Catalyst Carrier
Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)amide can be used as a catalyst carrier in organic synthesis reactions . This can enhance the efficiency and selectivity of the reactions .
Copolymerization
This ionic liquid can be used for copolymerization . This process involves the polymerization of two or more different types of monomers, resulting in a copolymer that combines the properties of the individual polymers .
Safety and Hazards
Mechanism of Action
Target of Action
Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)amide, also known as Trihexyl(tetradecyl)phosphonium bis(trifluoromethanesulfonyl)amide, is an ionic liquid . It is generally used in biosensors , electrodeposition , and synthetic chemistry applications . The primary targets of this compound are the biochemical processes involved in these applications.
Mode of Action
The compound interacts with its targets through its ionic properties . For instance, in electrodeposition, it can facilitate the deposition of nano and microcrystalline metals for electrochemical applications . In the synthesis of amino acid ionic liquid functionalized graphene (AAIL-GR), it serves as a key component .
Biochemical Pathways
It is involved in the synthesis of aail-gr, which is applicable as a biosensor . It also plays a role in the electrodeposition of nano and microcrystalline metals .
Pharmacokinetics
As an ionic liquid, it is known to have high thermal stability and chemical stability .
Result of Action
The result of the compound’s action depends on its application. In electrodeposition, it facilitates the deposition of nano and microcrystalline metals . In the synthesis of AAIL-GR, it contributes to the creation of a biosensor .
Action Environment
The compound’s action, efficacy, and stability can be influenced by environmental factors. As an ionic liquid, it has high thermal stability and chemical stability . .
properties
IUPAC Name |
bis(trifluoromethylsulfonyl)azanide;trihexyl(tetradecyl)phosphanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H68P.C2F6NO4S2/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-32H2,1-4H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYNYWFRJHNNLJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC[P+](CCCCCC)(CCCCCC)CCCCCC.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H68F6NO4PS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1049304 |
Source
|
| Record name | Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)imide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1049304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
764.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)amide | |
CAS RN |
460092-03-9 |
Source
|
| Record name | Trihexyl(tetradecyl)phosphonium bis(trifluoromethylsulfonyl)imide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=460092-03-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phosphonium, trihexyltetradecyl-, salt with 1,1,1-trifluoro-N-((trifluoromethyl)sulfonyl)methanesulfonamide (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0460092039 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 460092-03-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=747251 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Phosphonium, trihexyltetradecyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Trihexyltetradecylphosphonium bis(trifluoromethylsulfonyl)imide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1049304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Trihexyl(tetradecyl)phosphonium Bis((trifluoromethyl)sulfonyl)amide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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